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Compound of Interest

Compound Name: Adenosine amine congener

Cat. No.: B15568899

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adenosine amine congener (ADAC) is a potent and selective agonist for the A1 adenosine

receptor.[1][2][3] Its high affinity and selectivity make it a valuable tool for in vitro studies

investigating the role of the A1 adenosine receptor in various physiological and pathological

processes, including neuroprotection and cardioprotection.[1][4] Proper dissolution and

handling of ADAC are critical for obtaining accurate and reproducible experimental results.

These application notes provide detailed protocols for the dissolution of ADAC for use in in vitro

studies, along with solubility data and information on its mechanism of action.
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Property Value Source

Molecular Formula C₂₈H₃₂N₈O₆ [1]

Molecular Weight 576.6 g/mol [1][5]

Appearance Solid [1][3]

Purity ≥98% [1][3]

Solubility in DMSO ≥ 10 mg/mL [6]

31.25 mg/mL (54.20 mM)

(requires sonication)
[5]

Storage of Solid -20°C [1][3]

Stability of Solid ≥ 4 years [1]

Storage of Stock Solution
-20°C for up to 1 year; -80°C

for up to 2 years
[2][5]

Experimental Protocols
Preparation of a 10 mM Stock Solution of Adenosine
Amine Congener in DMSO
This protocol describes the preparation of a 10 mM stock solution of ADAC in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Adenosine Amine Congener (ADAC) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator
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Calibrated pipettes

Procedure:

Calculate the required mass of ADAC:

Molecular Weight (MW) of ADAC = 576.6 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.01 mol/L x 0.001 L x 576.6 g/mol = 0.005766 g = 5.77 mg

Therefore, weigh out 5.77 mg of ADAC powder.

Dissolution in DMSO:

Aseptically add the weighed ADAC powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous/high-purity DMSO to the tube.

Vortex the tube vigorously for 1-2 minutes to aid dissolution.

Sonication (if necessary):

If the ADAC does not fully dissolve with vortexing, place the tube in a water bath sonicator.

Sonicate for 10-15 minutes, or until the solution is clear and free of visible particles.[5]

Intermittent vortexing during sonication can facilitate dissolution.

Sterilization (Optional but Recommended):

To ensure sterility for cell culture experiments, the stock solution can be filtered through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:
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Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2][6]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2][5]

Dilution of ADAC Stock Solution for In Vitro Assays
It is crucial to minimize the final concentration of DMSO in the cell culture medium, as high

concentrations can be toxic to cells. A final DMSO concentration of less than 0.1% is generally

recommended.

Procedure:

Thaw a single aliquot of the 10 mM ADAC stock solution at room temperature.

Perform serial dilutions in sterile cell culture medium to achieve the desired final

concentration of ADAC for your experiment.

Example Dilution for a 10 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium. This results in a 10 µM working solution.

The final DMSO concentration in this working solution will be 0.1%.

Mandatory Visualizations
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Experimental Workflow: Preparing Adenosine Amine Congener for In Vitro Use

Stock Solution Preparation

In Vitro Assay Preparation

Weigh ADAC Powder

Dissolve in DMSO

Sonicate if Necessary

Sterile Filter (Optional)

Aliquot and Store at -80°C

Thaw Aliquot

Serially Dilute in Culture Medium

Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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